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Compound of Interest

Compound Name: Veratrole-d2-1

Cat. No.: B15561472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of deuterated
veratrole, specifically Veratrole-d2. It includes a detailed breakdown of its molecular properties,
a summary of a common experimental protocol for molecular weight determination, and a
visualization of a representative synthesis pathway.

Quantitative Data Summary

The molecular weight and formula of veratrole and its deuterated analog are summarized in the
table below. The inclusion of two deuterium atoms in the Veratrole-d2 molecule results in a
corresponding increase in its molecular weight.

Compound Molecular Formula Molecular Weight ( g/mol )
Veratrole CsH1002 138.16
Veratrole-d2 (4,5-D2) CsHsD202 140.18[1]

Note: The molecular weight of Veratrole is widely cited.[2][3][4][5][6] The data for Veratrole-d2
is based on the commercially available isotopologue with deuterium atoms at the 4 and 5
positions of the benzene ring.[1]
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Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The determination of the precise molecular weight of Veratrole-d2 is typically achieved through
mass spectrometry. This analytical technique measures the mass-to-charge ratio of ions,
providing highly accurate molecular weight information and structural elucidation.

Objective: To determine the molecular weight of Veratrole-d2.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is a common method for the
analysis of volatile compounds like veratrole.

Instrumentation:
e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

e High-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) for accurate mass
measurement.

Procedure:

o Sample Preparation: A dilute solution of the Veratrole-d2 sample is prepared in a suitable
volatile solvent (e.g., dichloromethane or methanol).

 Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet.
The high temperature of the inlet vaporizes the sample.

o Chromatographic Separation: The vaporized sample is carried by an inert carrier gas (e.g.,
helium or nitrogen) through a capillary column. The column separates the components of the
sample based on their boiling points and interactions with the stationary phase.

 lonization: As the separated components elute from the GC column, they enter the ion
source of the mass spectrometer. Electron lonization (EI) is a common ionization technique
for such molecules. In El, high-energy electrons bombard the molecules, causing them to
lose an electron and form a positively charged molecular ion (M*e).
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e Mass Analysis: The resulting ions are accelerated into the mass analyzer, which separates
them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
the relative abundance of ions as a function of their m/z ratio. The peak corresponding to the
intact molecular ion provides the molecular weight of the compound. For Veratrole-d2, a
prominent peak would be expected at an m/z value corresponding to its molecular weight.

Synthesis of Veratrole

Veratrole, or 1,2-dimethoxybenzene, is a key precursor for various pharmaceutical and fine
chemical syntheses.[7][8] It is commonly synthesized via the methylation of catechol.[8] The
following diagram illustrates a general workflow for this synthesis.
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Caption: General workflow for the synthesis of veratrole via methylation of catechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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